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Compound of Interest

Compound Name: Lobelanine

Cat. No.: B1196011 Get Quote

Audience: Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth analysis of the chemical structure and stereochemical

properties of Lobelanine. It includes a summary of its physicochemical properties, detailed

experimental protocols for its synthesis, and visualizations to illustrate its structural and

stereochemical relationships.

Introduction
Lobelanine (C₂₂H₂₅NO₂) is a piperidine alkaloid naturally found in the plant Lobelia inflata.[1] It

is a significant compound within the family of lobelia alkaloids and serves as a direct chemical

precursor for the biosynthesis of the more widely known alkaloid, Lobeline.[2][3][4] Structurally,

Lobelanine is characterized by a central 1-methyl-2,6-piperidine ring symmetrically substituted

with two phenacyl groups. Its chemical name is cis-2,2′-(1-Methyl-2,6-piperidinediyl)bis[1-

phenylethanone].[1] The molecule's stereochemistry is a critical aspect of its identity, with the

cis isomer being the predominant form.
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Caption: Logical relationship of Lobelanine's core components.

Chemical Structure and Stereochemistry
The core of Lobelanine is a piperidine ring, which introduces stereochemical complexity.

Chiral Centers: Lobelanine possesses two stereocenters at positions C2 and C6 of the

piperidine ring, where the phenacyl substituents are attached.

Stereoisomers: The presence of two chiral centers gives rise to diastereomers, which are

designated as cis and trans.

cis-Lobelanine: In this configuration, the two phenacyl substituents are on the same side

of the piperidine ring. This is the thermodynamically more stable and naturally occurring

isomer.[5] The specific stereochemistry is typically (2R, 6S).[5]

trans-Lobelanine: In this configuration, the substituents are on opposite sides of the ring.

The interconversion between these isomers is possible due to the configurational lability of the

β-aminoketone structure.[6]
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Caption: Stereoisomeric relationship in Lobelanine.

Quantitative Data
The following tables summarize key quantitative data for Lobelanine and its related structures.

Table 1: Physicochemical Properties of cis-Lobelanine

Property Value Source

CAS Number 579-21-5 [1][5]

Molecular Formula C₂₂H₂₅NO₂ [1][5]

Molecular Weight 335.44 g/mol [1][7]

Melting Point 99°C [1][7]

XLogP3 3.9 [7]

Solubility

Freely soluble in alcohol,

acetone, benzene, chloroform;

slightly soluble in water and

ether.

[1]

| Hydrochloride MP | 188°C (decomposes) |[1] |
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Table 2: Crystal Structure Data for cis-Norlobelanine Norlobelanine is the N-demethylated

analogue of Lobelanine. Its crystallographic data provides insight into the conformation of the

core piperidine ring structure.

Parameter Value Source

Formula C₂₁H₂₃NO₂ [8]

Space Group P 1 21/c 1 [8]

a 6.3774 Å [8]

b 10.6140 Å [8]

c 26.4051 Å [8]

α 90° [8]

β 103.339° [8]

| γ | 90° |[8] |

Table 3: Predicted Collision Cross Section (CCS) Data for Lobelanine

Adduct m/z Predicted CCS (Å²) Source

[M+H]⁺ 336.19582 182.5 [9]

[M+Na]⁺ 358.17776 185.3 [9]

[M+K]⁺ 374.15170 180.3 [9]

| [M-H]⁻ | 334.18126 | 189.1 |[9] |

Experimental Protocols
Biomimetic Synthesis of Lobelanine Hydrochloride
This protocol is adapted from the classical biomimetic Mannich reaction developed by Schöpf

and Lehmann.[10] This method efficiently produces a mixture of cis and trans isomers.[3][10]
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Materials:

Benzoylacetic acid (3-oxo-3-phenylpropionic acid)

Methylamine hydrochloride (MeNH₂·HCl)

25% aqueous solution of glutaraldehyde

Citrate buffer (0.05 M, pH 4.0)

Hexane

4 M Hydrochloric acid (HCl)

Procedure:

A mixture of benzoylacetic acid (13.9 mmol), methylamine hydrochloride (6.8 mmol), and a

25% aqueous solution of glutaraldehyde (5.2 mmol) is prepared.[11]

200 mL of citrate buffer (0.05 M, pH 4.0) is added to the mixture.[11]

The resulting solution is stirred for 2 days at room temperature.[11]

Following the reaction period, the mixture is washed twice with hexane to remove nonpolar

impurities.[11]

The aqueous solution is then acidified with 4 M HCl to a pH < 1.[11]

Upon acidification, Lobelanine hydrochloride precipitates as a white solid. The mixture is

stirred to facilitate complete precipitation.[11]

The solid is collected via filtration, washed, and dried. This process typically yields an 85:15

mixture of cis/trans isomers.[10]

General Workflow for Structural Elucidation
The definitive confirmation of Lobelanine's structure and stereochemistry follows a standard

workflow for natural product characterization.
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Caption: General experimental workflow for structural elucidation.

Methodology Details:

Mass Spectrometry (MS): Used to confirm the molecular formula (C₂₂H₂₅NO₂) by obtaining

an accurate mass measurement.
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NMR Spectroscopy: ¹H and ¹³C NMR are critical for determining the carbon-hydrogen

framework.[12] 2D NMR experiments like COSY, HSQC, and HMBC are used to establish

the connectivity between protons and carbons, confirming the piperidine ring and the

attachment of the phenacyl groups. The relative stereochemistry (cis vs. trans) can be

determined by analyzing coupling constants and Nuclear Overhauser Effect (NOE) data.

X-Ray Crystallography: This is the definitive method for unambiguously determining the

solid-state conformation and absolute stereochemistry of the molecule.[3][13] By obtaining a

suitable crystal, the precise 3D arrangement of atoms can be mapped.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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